Cas no 1805112-59-7 (6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine)

• Product Name: 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine
• CAS No: 1805112-59-7
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917090
• Update Time: 2025-10-29

6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-2-1-3(10)11-6(12)4(2)5(8)9/h1,5H,(H3,10,11,12)
• InChI Key： NYUSOSDKRDJQDK-UHFFFAOYSA-N
• SMILES： FC1C=C(N)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1

Additional information on 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine

6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine (CAS No. 1805112-59-7): A Comprehensive Overview

6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine (CAS No. 1805112-59-7) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substitutions, exhibits remarkable properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes an amino group and a hydroxyl group, further enhances its reactivity and versatility in various chemical applications.

The growing interest in fluorinated pyridines like 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine can be attributed to their increasing use in pharmaceutical and agricultural industries. Fluorinated compounds are known for their ability to improve the metabolic stability and bioavailability of drugs, making them a hot topic in drug discovery. Researchers are particularly intrigued by the potential of this compound to serve as a building block for next-generation agrochemicals and pharmaceutical intermediates, aligning with the current trend toward sustainable and efficient chemical solutions.

One of the key advantages of 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine lies in its structural modularity. The presence of multiple functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This feature is especially relevant in the context of precision agriculture and targeted drug delivery, where customized molecules are in high demand. The compound's thermal stability and solubility profile further contribute to its appeal, as these characteristics are critical for industrial-scale synthesis and application.

In the pharmaceutical sector, 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine is being explored for its potential role in the development of antimicrobial agents and enzyme inhibitors. The fluoro and difluoromethyl groups are known to enhance binding affinity to biological targets, a property that is highly sought after in the design of new therapeutics. Recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory and anticancer properties, making it a subject of ongoing research in academic and industrial laboratories.

From an environmental perspective, the demand for eco-friendly fluorinated compounds has surged, and 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine fits well into this narrative. Its potential applications in green chemistry and sustainable agrochemicals align with global efforts to reduce the environmental footprint of chemical processes. The compound's ability to act as a precursor for low-toxicity pesticides and biodegradable materials further underscores its relevance in contemporary research.

The synthesis of 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine typically involves multi-step reactions, including halogenation, amination, and hydroxylation processes. Advances in catalytic fluorination techniques have significantly improved the efficiency of producing such fluorinated pyridines, reducing both cost and waste. These innovations are particularly important given the increasing regulatory scrutiny on chemical manufacturing practices and the need for atom-efficient synthesis.

Market trends indicate a rising demand for high-purity fluorinated intermediates, with 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine being no exception. Companies specializing in fine chemicals and custom synthesis are actively investing in the production of this compound to meet the needs of pharmaceutical and agrochemical clients. Its compatibility with high-throughput screening and combinatorial chemistry platforms further enhances its commercial viability.

In conclusion, 6-Amino-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine (CAS No. 1805112-59-7) represents a promising compound with wide-ranging applications in modern chemistry. Its unique structural features, combined with its potential in drug discovery and sustainable agriculture, make it a focal point for researchers and industry professionals alike. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of innovative solutions for some of today's most pressing challenges.